Cas no 1006442-26-7 (3-3-(3-chlorophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid)

• Product Name: 3-3-(3-chlorophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid
• CAS No: 1006442-26-7
• MF: C₁₆H₁₁ClN₄O₂
• MW: 326.73714184761
• CID: 5165820
• PubChem ID: 2512367
• Update Time: 2026-03-04

3-3-(3-chlorophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(3-chlorophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl]-2-cyano-
• 3-3-(3-chlorophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid

• Inchi： 1S/C16H11ClN4O2/c17-14-4-1-3-11(8-14)15-13(7-12(9-19)16(22)23)10-21(20-15)6-2-5-18/h1,3-4,7-8,10H,2,6H2,(H,22,23)
• InChI Key： OAEUHOCCXNIWDR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)=CC1=CN(CCC#N)N=C1C1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-3-(3-chlorophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid

Research Brief on 3-3-(3-chlorophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid (CAS: 1006442-26-7)

The compound 3-3-(3-chlorophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid (CAS: 1006442-26-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of this molecule, characterized by the presence of a pyrazole ring and cyano groups, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interactions at the molecular level.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation markers. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a drug candidate. Further investigations are underway to assess its safety profile and therapeutic window in preclinical models.

The synthesis of 3-3-(3-chlorophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid involves a multi-step process, with recent advancements focusing on improving yield and purity. Green chemistry approaches have been explored to minimize environmental impact, aligning with the industry's shift towards sustainable practices. Analytical techniques such as HPLC and NMR have been instrumental in characterizing the compound and ensuring batch-to-batch consistency.

In conclusion, 3-3-(3-chlorophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid represents a promising candidate for further development in targeted therapies. Its unique chemical structure and robust biological activity underscore its potential to address unmet medical needs. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications.